Cas no 11088-09-8 (Wilforine)

• Product Name: Wilforine
• CAS No: 11088-09-8
• MF: C₄₃H₄₉NO₁₈
• MW: 867.845074415207
• MDL: MFCD01726768
• CID: 176092
• PubChem ID: 601100
• Update Time: 2025-04-19

Wilforine Chemical and Physical Properties

Names and Identifiers

• 8,11-Epoxy-9,12-ethano-11,15-methano-5H,11H-[1,9]dioxacyclooctadecino[4,3-b]pyridine-5,17(18H)-dione,10,13,22,23-tetrakis(acetyloxy)-12-[(acetyloxy)methyl]-14-(benzoyloxy)-7,8,9,10,12,13,14,15,19,20-decahydro-21-hydroxy-8,18,21-trimethyl-,(8R,9R,10R,11S,12S,13R,14R,15S,18S,21S,22S,23R)-
• 8,11-Epoxy-9,12-ethano-11,15-methano-5H,11H-[1,9]dioxacyclooctadecino[4,3-b]pyridine-5,17(18H)...
• WILFORINE
• 26-Deoxywilfordine
• (8R,9R,10R,11S,12S,13R,14R,15S,18S,21S,22S,23R)-10,13,22,23-Tetrakis(acetyloxy)-12-[(acetyloxy)methyl]-14-(benzoyloxy)-7,8,9,10,12,13,14,15,19,20-decahydro-21-hydroxy-8,18,21-trimethyl-8,11-epoxy-9,12-ethano-11,15-methano-5H,11H-[1,9]dioxacyclooctadecino[4,3-b]pyridine-5,17(18H)-dione
• [ "" ]
• (8α)-8-(Acetyloxy)-2-O-benzoyl-2-O-deacetyl-8-deoxoevonimine
• Evonimine, 8-(acetyloxy)-O2-benzoyl-O2-deacetyl-8-deoxo-, (8α)-
• (8R,9R,10R,11S,12S,13R,14R,15S,18S,21S,22S,23R)-10,13,22,23-Tetrakis(acetyloxy)-12-[(acetyloxy)methyl]-14-(benzoyloxy)-7,8,9,10,12,13,14,15,19,20-decahydro-21-hydroxy-8,18,21-trimethyl-8,11-epoxy-9,12-ethano-11,15-m
• 8,11-Epoxy-9,12-ethano-11,15-methano-5H,11H-[1,9]dioxacyclooctadecino[4,3-b]pyridine-5,17(18H)-dione,10,13,22,23-tetrakis(acetyloxy)-12-[(acetyloxy)methyl]-14-(benzoyloxy)-7,8,9,10,12,13,14,15,19,20-decahydro-21-hydroxy-8,18,21-trimethyl-,(8R,9R,10R,11S,1
• [(1S,3R,15S,18S,19R,20R,21R,22S,23R,25R,26S)-20,22,23,25-Tetraacetyloxy-21-(acetyloxymethyl)-26-hydr
• Evonimine, 8-(acetyloxy)-O(sup 2)-benzoyl-O(sup 2)-deacetyl-8-deoxo-, (8-alpha)-
• ZOCKGJZEUVPPPI-UHFFFAOYSA-N
• BCP26009
• NS00067863
• 11088-09-8
• HY-N0899
• [20,22,23,25-tetraacetyloxy-21-(acetyloxymethyl)-26-hydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.01,21.03,24.07,12]hexacosa-7(12),8,10-trien-19-yl] benzoate
• 1ST40321
• MS-31603
• CS-3765
• AC-34427
• DTXSID201019937
• S0921
• 8,11-Epoxy-9,12-ethano-11,15-methano-5H,11H-[1,9]dioxacyclooctadecino[4,3-b]pyridine-5,17(18H)-dione, 10,13,22,23-tetrakis(acetyloxy)-12-[(acetyloxy)methyl]-14-(benzoyloxy)-7,8,9,10,12,13,14,15,19,20-decahydro-21-hydroxy-8,18,21-trimethyl-, (8R,9R,10R,11S,12S,13R,14R,15S,18S,21S,22S,23R)-
• (8alpha)-8-(Acetyloxy)-O2-benzoyl-O2-deacetyl-8-deoxoevonimine
• CHEBI:132150
• 8,11-EPOXY-9,12-ETHANO-11,15-METHANO-5H,11H-(1,9)DIOXACYCLOOCTADECINO(4,3-B)PYRIDINE-5,17(18H)-DIONE, 10,13,22,23-TETRAKIS(ACETYLOXY)-12-((ACETYLOXY)METHYL)-14-(BENZOYLOXY)-7,8,9,10,12,13,14,15,19,20-DECAHYDRO-21-HYDROXY-8,18,21-TRIMETHYL-, (8R,9R,10R,11S,12S,13R,14R,15S,18S,21S,22S,23R)-
• 8YV57M7EYI
• Q27225444
• (1S,3R,15S,18S,19R,20R,21R,22S,23R,24R,25R,26S)-20,22,23,25-tetraacetoxy-21-(acetoxymethyl)-26-hydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.0(1,21).0(3,24).0(7,12)]hexacosa-7,9,11-trien-19-yl benzoate
• CHEMBL502742
• [(1S,3R,15S,18S,19R,20R,21R,22S,23R,24R,25R,26S)-20,22,23,25-Tetraacetyloxy-21-(acetyloxymethyl)-26-hydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.01,21.03,24.07,12]hexacosa-7(12),8,10-trien-19-yl] benzoate
• AKOS037514917
• EVONIMINE, 8-(ACETYLOXY)-O2-BENZOYL-O2-DEACETYL-8-DEOXO-, (8.ALPHA.)-
• 20,22,23,25-tetrakis(acetyloxy)-21-[(acetyloxy)methyl]-26-hydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.0(1),(2)(1).0(3),(2)?.0?,(1)(2)]hexacosa-7(12),8,10-trien-19-yl benzoate
• Wilforine

• MDL： MFCD01726768
• Inchi： 1S/C43H49NO18/c1-21-16-17-29-28(15-12-18-44-29)39(52)55-19-40(7)30-31(56-23(3)46)35(58-25(5)48)42(20-54-22(2)45)36(59-26(6)49)32(60-38(51)27-13-10-9-11-14-27)34(61-37(21)50)41(8,53)43(42,62-40)33(30)57-24(4)47/h9-15,18,21,30-36,53H,16-17,19-20H2,1-8H3
• InChI Key： ZOCKGJZEUVPPPI-UHFFFAOYSA-N
• SMILES： O1C2(C)COC(C3C=CC=NC=3CCC(C)C(=O)OC3C(C(C4(COC(C)=O)C(C(C2C(C14C3(C)O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C1C=CC=CC=1)=O)=O
• BRN： 0078156

Computed Properties

• Exact Mass: 867.29500
• Monoisotopic Mass: 867.29496371 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 62
• Rotatable Bond Count: 14
• Complexity: 1800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 253
• Molecular Weight: 867.8
• XLogP3: 2.2

Experimental Properties

• Color/Form: Powder
• Density: 1.41
• Melting Point: 158-163 ºC
• Boiling Point: 871.5±65.0 °C at 760 mmHg
• Flash Point: 480.9±34.3 °C
• PSA: 252.75000
• LogP: 2.15650
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Wilforine Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones
• Sesquiterpenoids